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Compound of Interest

Compound Name: N,N-Bis(cyanoethyl)aniline

Cat. No.: B074002

An in-depth guide to the molecular properties of N,N-Bis(cyanoethyl)aniline, this document
provides essential data for researchers, scientists, and professionals in drug development.

Core Molecular Information

N,N-Bis(cyanoethyl)aniline is a chemical compound with the molecular formula C12H13N3.
[1][2][3][4] Its molecular weight is approximately 199.25 g/mol .[1][2][5][6]

Quantitative Data Summary

The following table summarizes the key molecular properties of N,N-Bis(cyanoethyl)aniline.

Property Value

Molecular Formula C12H13N3[1][2][3]1[4]
Molecular Weight 199.257 g/mol [1]
Monoisotopic Mass 199.110947427 Dal1]
Melting Point 81-84 °C[5]

Chemical Structure and Properties

Below is a diagram illustrating the relationship between the compound’'s name and its
fundamental molecular properties.
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Molecular properties of N,N-Bis(cyanoethyl)aniline.

Disclaimer: This document is intended for informational purposes for a technical audience. The
experimental protocols for determining the cited data are not detailed here but can be found in
the referenced sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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